1-(3,4-Dichlorophenyl)-5-pyridin-3-yl-1H-pyrazole-3-carbonyl azide

• CAS No.: 623158-60-1
• Molecular Formula: C15H8Cl2N6O
• Molecular Weight: 359.2 g/mol
• IUPAC Name: 1-(3,4-dichlorophenyl)-5-pyridin-3-ylpyrazole-3-carbonyl azide
• InChI: InChI=1S/C15H8Cl2N6O/c16-11-4-3-10(6-12(11)17)23-14(9-2-1-5-19-8-9)7-13(21-23)15(24)20-22-18/h1-8H
• InChI Key: MQEKQLFHQCBKNE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=CC(=NN2C3=CC(=C(C=C3)Cl)Cl)C(=O)N=[N+]=[N-]

Description

1-(3,4-Dichlorophenyl)-5-pyridin-3-yl-1H-pyrazole-3-carbonyl azide is a useful research compound. Its molecular formula is C15H8Cl2N6O and its molecular weight is 359.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 3 (100 mg, 0.27 mmol) and t-butyl alcohol (28.4 μL, 0.30 mmol) in DMF (5 mL, anhydrous) was cooled to 0° C. Diphenylphosphoryl azide (64 μL, 0.30 mmol) was added to the solution. Triethylamine (103 μL, 0.60 mmol) was then added over 10 min. The solution was stirred 1 h at 0° C. and allowed to warm to room temperature and stir 16 h. The reaction was quenched with H2O and extracted with EtOAc. The combined organic layers were washed with H2O, dried (brine and MgSO4), filtered, and concentrated in vacuo. The resulting oil was purified by flash chromatography by eluting with hexane-EtOAc (1:1). Collected 4 (86 mg, 90%) as a yellow crystalline solid.

Synthesis routes and methods II

Procedure details